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Compound of Interest

Compound Name: Dodecyl methacrylate

Cat. No.: B107424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
dodecyl methacrylate (CAS No. 142-90-5), also known as lauryl methacrylate. The
information is compiled and synthesized from regulatory dossiers, safety data sheets, and
scientific literature to provide a comprehensive resource for laboratory and research
applications.

Hazard Identification and Classification

Dodecyl methacrylate is classified as a hazardous substance with the following primary

concerns:

» Skin, Eye, and Respiratory Irritation: Direct contact can cause skin and serious eye irritation.
[1][2] Vapors or mists may lead to respiratory tract irritation.[1][2]

» Skin Sensitization: Dodecyl methacrylate is a known skin sensitizer, meaning that repeated
exposure may lead to an allergic skin reaction (contact dermatitis).[3] While considered to
have a weak to moderate sensitizing potential, caution is warranted.[4]

o Aquatic Toxicity: The substance is very toxic to aquatic life, with long-lasting effects.[1]

o Polymerization: Dodecyl methacrylate can undergo hazardous polymerization when
exposed to heat, oxidizing agents, or reducing agents.[5] This reaction can be exothermic
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and may lead to a rapid release of energy.

The harmonized classification and labelling (CLP) for dodecyl methacrylate includes warnings
for skin irritation (H315), serious eye irritation (H319), respiratory irritation (H335), and being
very toxic to aquatic life with long-lasting effects (H410).[6]

Toxicological Data

The following tables summarize the available quantitative toxicological data for dodecyl
methacrylate. Much of the data is derived from studies conducted according to OECD
guidelines as reported in the ECHA registration dossier.

Table 1: 2 Toxici

Endpoint Species Route Value Guideline Source
> 5,570 OECD 401

LDso Rat Oral [7]
mg/kg bw (analogue)
> 2,000

LDso Rat Dermal OECD 402 [8]
mg/kg bw

LDLo Dog Intravenous 1240 plL/kg - [1]

Table 2: Irritation and Sensitization

Endpoint Species Result Guideline Source

Skin Irritation Rabbit Irritating OECD 404 [1]

o , Causes serious
Eye Irritation Rabbit S OECD 405 [1109]
eye irritation

Skin Not sensitizing
o Mouse ) OECD 429 [10]
Sensitization (in LLNA test)

Note on Skin Sensitization: While the Local Lymph Node Assay (LLNA) result was negative,
dodecyl methacrylate is still widely considered a sensitizer.[3][10] The broader family of
methacrylates is known for its sensitizing potential, and products containing them are often
recommended to carry warnings to avoid skin contact.[11]
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Table 3: Ecotoxicological Data

Endpoint Species Value Duration Guideline Source
Pimephales
promelas 71-122 mg/L

LCso 96 hours OECD 203 [12]
(Fathead (QSAR)
minnow)
Daphnia

ECso magna > 1000 mg/L 48 hours OECD 202
(Water flea)

Pseudokirchn
eriella

ECso ) > 1000 mg/L 72 hours OECD 201 [13]
subcapitata

(Green algae)

Note on Ecotoxicity: Some data, particularly for fish, is based on Quantitative Structure-Activity
Relationship (QSAR) models as experimental vertebrate studies are sometimes waived to
reduce animal testing.[12][14]

Occupational Exposure Limits

As of the date of this guide, specific occupational exposure limits (OELS) such as a Threshold
Limit Value (TLV) from ACGIH, a Permissible Exposure Limit (PEL) from OSHA, or a
Recommended Exposure Limit (REL) from NIOSH have not been established for dodecyl
methacrylate. For comparison, the OSHA PEL and NIOSH REL for the related compound,
methyl methacrylate, are both 100 ppm (410 mg/m3) as an 8-hour time-weighted average
(TWA).[15][16][17] Given the irritating and sensitizing properties of dodecyl methacrylate,
exposure should be kept to the lowest reasonably practicable level.

Safe Handling and Personal Protective Equipment
(PPE)
Engineering Controls

« Ventilation: All handling of dodecyl methacrylate that may generate vapors or mists should
be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://echa.europa.eu/registration-dossier/-/registered-dossier/12142/6/2/2
https://echa.europa.eu/nl/registration-dossier/-/registered-dossier/15231/6/2/6
https://echa.europa.eu/registration-dossier/-/registered-dossier/12142/6/2/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/14902/6/2/3
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.osha.gov/chemicaldata/712
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0426.html
https://www.cdc.gov/niosh/idlh/80626.html
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M0083_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Closed Systems: Where feasible, use a closed system for transfers and reactions to
minimize the release of the substance.[1]

Emergency Equipment: Ensure that safety showers and eyewash stations are readily
accessible and in good working order.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be performed to determine the appropriate PPE for a

specific task. The following provides general guidance:

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
recognized standards (e.g., EN 166 or NIOSH).[2]

Hand Protection: Wear impervious gloves that have been tested and approved under
appropriate standards. Due to the potential for skin sensitization, glove selection is critical.
Nitrile gloves may offer short-term protection against splashes, but for prolonged or direct
contact, more resistant materials should be considered. Always inspect gloves prior to use
and change them immediately if contamination occurs.[11]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact. For tasks with a higher risk of splashing, chemical-resistant aprons or coveralls
may be necessary.

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below acceptable levels, or during emergency situations, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.

Storage and Disposal

Storage: Store dodecyl methacrylate in a tightly closed container in a cool, dark, and well-
ventilated place.[1] It should be stored away from incompatible materials such as oxidizing
agents, reducing agents, acids, and bases, which can initiate hazardous polymerization.[1][5]

Disposal: Dispose of waste dodecyl methacrylate and contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not allow the
substance to enter drains or waterways.[2]
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Emergency Procedures
First Aid Measures

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek
medical attention.[1]

o Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

For any spill, the first step is to assess the situation and ensure the safety of all personnel.
Evacuate the area if necessary.

o Small Spills: For small spills, wear appropriate PPE, absorb the material with an inert, non-
combustible absorbent (e.g., sand, vermiculite), and collect it into a suitable, labeled
container for hazardous waste disposal.

» Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team. Prevent the spill from entering drains or waterways.

Experimental Protocols

The toxicological data presented in this guide are typically generated using standardized test
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD). Below are brief overviews of the methodologies for key experiments.

Acute Dermal Toxicity (OECD 402)

This test provides information on health hazards from short-term dermal exposure.
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o Test Animals: Typically, young adult rats are used.

e Procedure: A single dose of the test substance is applied uniformly over a shaved area of the
skin (at least 10% of the body surface). The area is covered with a porous gauze and semi-
occlusive dressing for a 24-hour exposure period.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

e Endpoint: The LDso (the dose estimated to be lethal to 50% of the test animals) is
determined. A limit test at 2000 mg/kg body weight is often performed.[3][18][19][20]

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause reversible or irreversible skin
inflammation.

o Test Animals: The albino rabbit is the preferred species.

e Procedure: A small amount (0.5 mL for liquids) of the test substance is applied to a shaved
patch of skin and covered with a gauze patch for a 4-hour exposure period. An untreated
area serves as a control.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. Observations may
continue for up to 14 days to assess reversibility.

o Endpoint: The responses are scored, and the substance is classified based on the severity
and reversibility of the skin reactions.[2][7][9][11]

Skin Sensitization - Local Lymph Node Assay (LLNA:
BrdU-ELISA, OECD 442B)

This test is a non-radioactive method for identifying potential skin sensitizers.

» Test Animals: Mice are used for this assay.
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e Procedure: The test substance is applied to the dorsal surface of each ear for three
consecutive days. A positive control and a vehicle control group are also used.

e Mechanism: Sensitizers induce the proliferation of lymphocytes in the lymph nodes draining
the application site. This proliferation is measured by the incorporation of 5-bromo-2-
deoxyuridine (BrdU) into the DNA of the lymphocytes.

o Endpoint: After the exposure period, the auricular lymph nodes are excised, and the BrdU
content is measured via an ELISA method. The results are expressed as a Stimulation Index
(SI). An Sl above a certain threshold (e.g., 21.6) indicates that the substance is a potential
skin sensitizer.[21][22][23]

Aquatic Toxicity (OECD 201, 202, 203)

These tests evaluate the acute toxicity of a substance to representative aquatic organisms.

o OECD 203 (Fish, Acute Toxicity Test): Fish (e.g., Zebra fish or Rainbow trout) are exposed to
various concentrations of the test substance in water for 96 hours. Mortality is recorded at
24, 48, 72, and 96 hours. The primary endpoint is the LCso (the concentration that is lethal to
50% of the fish).[1][4][24][25][26]

o OECD 202 (Daphnia sp. Acute Immobilisation Test): Young daphnids (water fleas) are
exposed to the test substance for 48 hours. The endpoint is immobilization, and the ECso
(the concentration that immobilizes 50% of the daphnids) is calculated.[8][10][13][27]

o OECD 201 (Alga, Growth Inhibition Test): Cultures of freshwater algae are exposed to the
test substance for 72 hours. The inhibition of growth (biomass and growth rate) is measured.
The endpoint is the ECso (the concentration that causes a 50% reduction in growth or growth

rate).

Visualized Workflows

The following diagrams illustrate standardized workflows for risk assessment and emergency
spill response when working with dodecyl methacrylate.
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Caption: A stepwise workflow for conducting a chemical risk assessment for dodecyl
methacrylate.
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Caption: Emergency response workflow for a chemical spill of dodecyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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